Cas no 952480-30-7 ((1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane)

(1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane is a chiral bicyclic amine derivative featuring a rigid diazabicyclo[2.2.1]heptane scaffold with a 4-chlorobenzyl substitution. Its stereospecific (1S,4S) configuration ensures precise molecular orientation, making it valuable for asymmetric synthesis and pharmaceutical applications. The compound's constrained ring structure enhances conformational stability, while the chlorophenyl group offers potential for further functionalization. It serves as a versatile intermediate in medicinal chemistry, particularly for designing ligands or modulators targeting central nervous system (CNS) receptors. The high purity and defined stereochemistry of this compound facilitate reproducible results in research and development. Its unique scaffold also supports exploration in catalysis and chiral auxiliaries.
(1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane structure
952480-30-7 structure
Product Name:(1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane
CAS No:952480-30-7
MF:C12H15ClN2
MW:222.713901758194
CID:6220345
PubChem ID:57354290
Update Time:2025-06-14

(1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

    • 2-(4-CHLOROBENZYL)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE
    • AKOS026674968
    • (1S,4S)-2-[(4-CHLOROPHENYL)METHYL]-2,5-DIAZABICYCLO[2.2.1]HEPTANE
    • FS-1716
    • 952480-30-7
    • DTXSID601168009
    • (1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane
    • Inchi: 1S/C12H15ClN2/c13-10-3-1-9(2-4-10)7-15-8-11-5-12(15)6-14-11/h1-4,11-12,14H,5-8H2/t11-,12-/m0/s1
    • InChI Key: JRXFRRAVHNPHTL-RYUDHWBXSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C[C@@H]2C[C@H]1CN2

Computed Properties

  • Exact Mass: 222.0923762g/mol
  • Monoisotopic Mass: 222.0923762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 15.3Ų

Additional information on (1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane

Comprehensive Overview of (1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane (CAS No. 952480-30-7)

The compound (1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane (CAS No. 952480-30-7) is a structurally unique bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a diazabicyclo[2.2.1]heptane core, positions it as a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting agents. The presence of a 4-chlorophenyl group further enhances its potential as a bioactive moiety, making it a subject of interest for researchers exploring neuromodulators and enzyme inhibitors.

In recent years, the demand for chiral building blocks like (1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s stereospecificity (1S,4S configuration) is critical for its application in designing highly selective ligands, a topic frequently searched in academic and industrial databases. Its relevance to GPCR-targeted therapies and neurodegenerative disease research aligns with current trends in precision medicine, addressing queries such as "chiral amines in drug development" or "bicyclic amines for CNS disorders."

The synthetic versatility of CAS No. 952480-30-7 is another focal point. Researchers often investigate its ring-strain energy and conformational rigidity, which are pivotal for optimizing molecular interactions in drug-receptor binding. These properties are frequently discussed in forums and publications focusing on structure-activity relationships (SAR), a hot topic in computational chemistry and AI-driven drug design. Notably, its diazabicyclo[2.2.1]heptane skeleton is analogous to motifs found in FDA-approved drugs, sparking interest in its patentability and derivative synthesis.

From an industrial perspective, (1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane is often highlighted in discussions about scalable synthesis routes and green chemistry. Environmental concerns have led to searches for "sustainable chiral amine production", where this compound’s efficient catalytic asymmetric synthesis could serve as a model. Additionally, its stability under physiological conditions makes it a candidate for prodrug formulations, a trending subtopic in pharmacokinetics research.

In summary, CAS No. 952480-30-7 exemplifies the intersection of structural innovation and therapeutic potential. Its applications span neurological drug candidates, catalysis, and material science, addressing both academic curiosities and industrial needs. As the scientific community continues to explore privileged structures in drug design, this compound remains a compelling case study for molecular diversity and targeted bioactivity.

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